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Compound of Interest

Compound Name: Avn-322

Cat. No.: B605704

For research use only. Not for human or veterinary use.

Avn-322 is an orally active and specific 5-HT6R antagonist used in research for CNS disorders
such as impaired memory and schizophrenia.[1][2] Proper handling and disposal are crucial to
ensure the safety of laboratory personnel and to prevent environmental contamination. This
document provides detailed procedures for the safe disposal of Avh-322, based on available
safety data.

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS), Avn-322 presents the following hazards:
o Harmful if swallowed[3]
» Very toxic to aquatic life with long-lasting effects[3]

When handling Avn-322, it is essential to wash skin thoroughly after handling and to avoid
release into the environment.[3] Do not eat, drink, or smoke when using this product. In case of
accidental ingestion, call a poison center or doctor immediately.

Disposal Procedures

The primary directive for the disposal of Avn-322 is to dispose of contents and container to an
approved waste disposal plant. This means that Avnh-322 and any materials contaminated with
it should be treated as hazardous chemical waste.
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Step-by-Step Disposal Protocol:
o Waste Segregation:

o Collect all waste materials containing Avn-322, including unused product, empty
containers, and contaminated labware (e.g., pipette tips, gloves, bench paper), in a
designated and clearly labeled hazardous waste container.

o Do not mix Avn-322 waste with other types of waste unless specifically instructed to do so
by your institution's Environmental Health and Safety (EHS) department.

o Container Labeling:

o The waste container must be labeled with the words "Hazardous Waste" and a clear
identification of the contents, including "Avn-322".

o Include the full chemical name: N,7-dimethyl-3-(phenylsulfonyl)-6,7,8,9-
tetrahydropyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-2-amine hydrochloride.

o Indicate the approximate concentration and quantity of the waste.
o Storage of Waste:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials.

o Follow the storage temperature recommendations for the pure compound: O - 4°C for
short-term storage (days to weeks) or -20°C for long-term storage (months to years).

e Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the pickup and disposal of the Avn-322 waste.

o Provide them with the complete information about the waste, including the Safety Data
Sheet.

e Record Keeping:
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o Maintain a log of all Avn-322 waste generated, including quantities and disposal dates.
This is a requirement for regulatory compliance in many jurisdictions.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Avn-322.
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Caption: Workflow for the proper disposal of Avh-322 waste.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b605704?utm_src=pdf-body-img
https://www.benchchem.com/product/b605704?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605704?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Quantitative Data Summary

Property Value Reference
Molecular Formula C17H19N502S

Molecular Weight 357.432 g/mol

CAS Number 1194574-33-8 (free base)

H302: Harmful if

swallowedH410: Very toxic to
GHS Hazard Statements o ) )

aquatic life with long lasting

effects

) P501: Dispose of contents/
GHS Precautionary ]
) container to an approved
Statements (Disposal) _
waste disposal plant

0 - 4°C (short term)-20°C (long

Storage Temperature
term)

This information is intended as a guide. Researchers, scientists, and drug development
professionals should always consult their institution's specific waste disposal policies and
procedures and the most current Safety Data Sheet for Avn-322.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b605704#avn-322-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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